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Compound of Interest

Compound Name: 3-Methyl-L-phenylalanine

Cat. No.: B556592

An In-depth Technical Guide on the Core Structural Differences: 3-Methyl-L-phenylalanine vs.
L-phenylalanine

Introduction

L-phenylalanine is one of the twenty common, genetically encoded amino acids and an
essential a-amino acid for humans, playing a critical role in protein biosynthesis and as a
precursor for key signaling molecules.[1] Its structure is characterized by a benzyl side chain.[2]
[3] 3-Methyl-L-phenylalanine is a non-natural, synthetic analog of L-phenylalanine. The core
structural difference lies in the addition of a methyl group at the meta-position (position 3) of the
phenyl ring on the side chain.[4][5] This seemingly minor modification introduces significant
changes to the molecule's physicochemical properties, steric profile, and biological activity,
making it a valuable tool for researchers, particularly in peptide synthesis and drug
development.[6][7] This guide provides a detailed technical comparison of these two molecules.

Core Structural Analysis

The fundamental difference between L-phenylalanine and 3-Methyl-L-phenylalanine is the
substitution on the aromatic side chain. L-phenylalanine possesses an unsubstituted phenyl
group attached to a methylene (-CHz-) group, while 3-Methyl-L-phenylalanine features a
methyl (-CHs) group at the third carbon of this phenyl ring.[1][5]

This substitution has several structural implications:
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 Steric Hindrance: The methyl group introduces additional bulk to the phenyl ring, which can
influence the molecule's conformation and its ability to fit into enzyme active sites or receptor
binding pockets.

o Electronic Effects: The methyl group is weakly electron-donating through an inductive effect.
This can subtly alter the electron density of the aromatic ring, potentially affecting 1t-1t
stacking interactions, which are crucial for protein structure stabilization.[2]

» Hydrophobicity: The addition of a nonpolar methyl group increases the overall hydrophobicity
of the side chain. This can enhance interactions with hydrophobic pockets in proteins and
may improve properties like membrane permeability in peptide-based drugs.[6]
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Structural Comparison

L-phenylalanine

Key Difference

The addition of a methyl group
at the meta-position of the phenyl ring.

3-Methyl-L-phenylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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